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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

Cat. No.: B15270261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoethyl propanoate (CAS

number 4823-46-5), a halogenated ester with significant potential in organic synthesis and as a

building block in the development of novel therapeutic agents. This document consolidates its

chemical and physical properties, spectroscopic data, synthesis, and reactivity, with a focus on

its applications in medicinal chemistry.

Chemical Identity and Physicochemical Properties
2-Bromoethyl propanoate is a propanoate ester characterized by a bromoethyl group. Its

unique structure makes it a valuable bifunctional reagent in various chemical transformations.

Table 1: Chemical Identifiers for 2-Bromoethyl Propanoate

Identifier Value

CAS Number 4823-46-5[1]

Molecular Formula C₅H₉BrO₂[1]

Molecular Weight 181.03 g/mol [1]

IUPAC Name 2-bromoethyl propanoate[1]

SMILES CCC(=O)OCCBr[1]
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Table 2: Computed Physicochemical Properties of 2-Bromoethyl Propanoate

Property Value Source

XLogP3 1.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 179.97859 Da PubChem[1]

Monoisotopic Mass 179.97859 Da PubChem[1]

Topological Polar Surface Area 26.3 Å² PubChem[1]

Heavy Atom Count 8 PubChem[1]

Note: Experimental data for properties such as boiling point, melting point, and density are not

readily available in the searched literature. The data presented are computationally derived.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Bromoethyl
propanoate. The following data are available through public databases.

Table 3: Spectroscopic Data for 2-Bromoethyl Propanoate

Spectrum Type Data Source/Reference

¹³C Nuclear Magnetic Resonance (NMR) Wiley & Sons, Inc. (Available on PubChem)[1]

Gas Chromatography-Mass Spectrometry (GC-

MS)
JC-366-95-23 (Available on PubChem)[1]

Infrared (IR) Spectrum (Vapor Phase) Wiley & Sons, Inc. (Available on PubChem)[1]
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Synthesis
A general method for the synthesis of 2-bromoethyl esters involves the esterification of the

corresponding carboxylic acid with 2-bromoethanol or the reaction of an acyl halide with 2-

bromoethanol. A plausible synthetic route for 2-bromoethyl propanoate is the esterification of

propanoic acid with 2-bromoethanol under acidic conditions.

Experimental Protocol: Esterification of Propanoic Acid with 2-Bromoethanol (General

Procedure)

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add propanoic acid (1 molar equivalent) and 2-bromoethanol (1.2 molar equivalents).

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (e.g., 5 mol%).

Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a

suitable organic solvent (e.g., diethyl ether) and wash sequentially with a saturated aqueous

solution of sodium bicarbonate to neutralize the acid catalyst, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation to yield

pure 2-bromoethyl propanoate.

Propanoic Acid

Reaction Mixture2-Bromoethanol

H2SO4 Catalyst

Reflux Work-up Purification 2-Bromoethyl propanoate
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Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Bromoethyl propanoate.

Reactivity and Applications in Organic Synthesis
The reactivity of 2-bromoethyl propanoate is dominated by the presence of the primary alkyl

bromide, which is a good leaving group in nucleophilic substitution reactions. This makes it a

useful alkylating agent. The ester functionality can also undergo various transformations.

It is used as a reagent in esterification reactions for the synthesis of various organic

compounds.[2] Its unique structure allows for the formation of esters, which are important

intermediates in the production of a wide range of chemical products.[2] It is also utilized as a

research compound in the development of new chemical processes and reactions.[2]

Some downstream products that can be synthesized from 2-bromoethyl propanoate include:

2-(4-hydroxy-phenylsulfanyl)-propionic acid ethyl ester[2]

4,4'-oxy di(ethyl 2-phenoxypropionate)[2]

trimethyl-(2-propionyloxy-ethyl)-ammonium; bromide[2]
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Reactivity of 2-Bromoethyl propanoate

Reaction Types

Potential Products

2-Bromoethyl propanoate

Nucleophilic Substitution

  + Nucleophile

Ester Hydrolysis

  + H₂O/H⁺ or OH⁻

Alkylated Products Propanoic Acid & 2-Bromoethanol

Click to download full resolution via product page

Key reaction pathways of 2-Bromoethyl propanoate.

Applications in Drug Development and Medicinal
Chemistry
While specific examples of 2-bromoethyl propanoate in the synthesis of marketed drugs are

not prevalent in the searched literature, its role as an alkylating agent is of significant interest in

medicinal chemistry. Alkylating agents are a class of anticancer drugs that act by forming

covalent bonds with DNA, leading to cell death. The bromoethyl moiety of 2-bromoethyl
propanoate can serve as a warhead for targeted alkylation of biological nucleophiles.

Although direct evidence is limited for this specific molecule, related bromoethyl-containing

compounds are utilized in pharmaceutical synthesis. For instance, (2-bromoethyl)benzene is a

reactant in the synthesis of potent antimicrobial β-peptidomimetics.[3] This suggests the

potential of the bromoethyl group in generating biologically active molecules.
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Safety and Handling
Detailed toxicological data for 2-bromoethyl propanoate are not available. However, based on

the safety information for the isomeric compound, ethyl 2-bromopropionate, and general

knowledge of alkylating agents, it should be handled with care.

Table 4: General Safety and Hazard Information

Hazard Category Precautionary Measures

Flammability
Flammable liquid and vapor. Keep away from

heat, sparks, and open flames.[4][5]

Corrosivity
May cause severe skin burns and eye damage.

[5]

Toxicity Potential for harm if swallowed or inhaled.[6]

Handling

Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a

lab coat.[4][5] Handle in a well-ventilated area or

a fume hood.[4]

Storage

Store in a cool, dry, and well-ventilated place,

away from incompatible materials such as

strong acids, bases, and oxidizing agents.[4]

Disclaimer: This safety information is based on related compounds and general chemical

principles. A specific Material Safety Data Sheet (MSDS) for 2-bromoethyl propanoate (CAS

4823-46-5) should be consulted for detailed handling and emergency procedures.

Conclusion
2-Bromoethyl propanoate is a versatile chemical intermediate with potential applications in

organic synthesis and drug discovery. Its bifunctional nature, combining an electrophilic alkyl

bromide with an ester, allows for a range of chemical transformations. While there is a need for

more comprehensive experimental data on its physicochemical properties and specific

applications in medicinal chemistry, this guide provides a foundational understanding for

researchers and scientists working with this compound. Further investigation into its biological
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activity and synthetic utility is warranted to fully explore its potential in the development of new

pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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